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Compound of Interest

Compound Name: AM 92016

Cat. No.: B1664828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of AM
92016 hydrochloride stock solutions to ensure solution integrity and experimental

reproducibility.

Summary of Quantitative Data
The following table summarizes the key quantitative data for the preparation and storage of AM
92016 hydrochloride solutions.
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Parameter Value Unit Source

Molecular Weight 483.84 g/mol [1][2][3][4]

Purity >97% to ≥98% % [2][3][5]

Solubility in DMSO 150 mg/mL [1]

Molar Concentration

(at 150 mg/mL)
310.02 mM [1]

Storage of Pure

Compound (Long-

term)

-20 °C [1][5]

Storage of Stock

Solution in Solvent
-80 °C [1]

Short-term Storage of

Pure Compound
2 to 8 °C [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM AM 92016
Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AM 92016 hydrochloride

in dimethyl sulfoxide (DMSO).

Materials:

AM 92016 hydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional, but recommended)[1][2]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-warm AM 92016: Allow the vial of AM 92016 hydrochloride powder to equilibrate to room

temperature before opening to prevent condensation.

Weigh the Compound: On a calibrated analytical balance, carefully weigh out the desired

amount of AM 92016 hydrochloride. For example, to prepare 1 mL of a 10 mM stock

solution, weigh 4.838 mg of the compound.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed compound. For a 10 mM solution, if you weighed 4.838 mg, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (Recommended): If the compound does not fully dissolve, sonicate the solution

for 5-10 minutes.[1] Gentle warming to 37°C can also aid in solubilization.[2]

Aliquot: Once the solution is clear and homogenous, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes. This minimizes freeze-thaw

cycles and protects the compound from light.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of

preparation, and your initials.

Storage: Immediately store the aliquots at -80°C for long-term storage.[1]

Protocol 2: Storage of AM 92016 Hydrochloride Stock
Solutions
Proper storage is critical to maintain the stability and activity of AM 92016 hydrochloride stock

solutions.

Materials:
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Prepared aliquots of AM 92016 hydrochloride stock solution

-80°C freezer for long-term storage

-20°C freezer for short-term storage

Light-blocking storage boxes

Procedure:

Long-Term Storage: For long-term preservation of stock solution integrity, store the prepared

aliquots in a light-blocking box at -80°C.[1] When stored under these conditions, the solution

in solvent is stable for up to one year.[1]

Short-Term Storage: For immediate or frequent use, an aliquot can be moved to a -20°C

freezer.

Handling for Use: When ready to use, remove a single aliquot from the freezer and thaw it at

room temperature. Avoid repeated freeze-thaw cycles.

Light Protection: AM 92016 hydrochloride should be protected from light. Store aliquots in

amber vials or in a light-blocking container.

Stability: The compound is stable under the recommended storage conditions.[5] Avoid

exposure to strong oxidizing/reducing agents, and strong acids/alkalis.[5]
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Caption: Workflow for AM 92016 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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